Cas no 2228848-13-1 (1-(3-bromo-4,5-dimethoxyphenyl)cyclopropylmethanol)

• Product Name: 1-(3-bromo-4,5-dimethoxyphenyl)cyclopropylmethanol
• CAS No: 2228848-13-1
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 6233552
• PubChem ID: 165694835
• Update Time: 2025-11-01

1-(3-bromo-4,5-dimethoxyphenyl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-4,5-dimethoxyphenyl)cyclopropylmethanol
• [1-(3-bromo-4,5-dimethoxyphenyl)cyclopropyl]methanol
• 2228848-13-1
• EN300-1918357

• Inchi： 1S/C12H15BrO3/c1-15-10-6-8(12(7-14)3-4-12)5-9(13)11(10)16-2/h5-6,14H,3-4,7H2,1-2H3
• InChI Key： IZXLEPHCEPPBMH-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C1(CO)CC1)OC)OC

Computed Properties

• Exact Mass: 286.02046g/mol
• Monoisotopic Mass: 286.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-(3-bromo-4,5-dimethoxyphenyl)cyclopropylmethanol

Introduction to 1-(3-bromo-4,5-dimethoxyphenyl)cyclopropylmethanol (CAS No. 2228848-13-1)

1-(3-bromo-4,5-dimethoxyphenyl)cyclopropylmethanol, identified by its Chemical Abstracts Service (CAS) number 2228848-13-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropylmethanol moiety attached to a brominated dimethoxyphenyl ring, which confers unique structural and functional properties. The presence of both bromine and methoxy substituents on the aromatic ring enhances its reactivity, making it a valuable scaffold for the synthesis of bioactive molecules.

The 3-bromo-4,5-dimethoxyphenyl moiety is particularly noteworthy due to its ability to participate in various chemical transformations, including cross-coupling reactions, which are fundamental in modern drug discovery. The cyclopropyl group introduces steric constraints that can influence the conformation and binding affinity of the molecule when interacting with biological targets. These structural features make 1-(3-bromo-4,5-dimethoxyphenyl)cyclopropylmethanol a promising candidate for further derivatization and exploration in medicinal chemistry.

In recent years, there has been growing interest in phenolic compounds due to their diverse biological activities. The dimethoxy substituents on the aromatic ring not only enhance lipophilicity but also contribute to metabolic stability, which are critical factors in drug development. Researchers have leveraged these properties to design molecules with potential applications in oncology, neurology, and anti-inflammatory therapies. The bromine atom serves as a handle for further functionalization, enabling the construction of more complex structures through palladium-catalyzed reactions such as Suzuki or Buchwald-Hartwig couplings.

One of the most compelling aspects of 1-(3-bromo-4,5-dimethoxyphenyl)cyclopropylmethanol is its utility as a building block in the synthesis of novel pharmacophores. The cyclopropylmethanol group can act as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets, thereby modulating binding affinity. This has led to several studies exploring its derivatives as potential inhibitors of kinases, transcription factors, and other enzymes implicated in disease pathways. For instance, modifications at the cyclopropyl position have been shown to fine-tune selectivity and improve pharmacokinetic profiles.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug design. The incorporation of a cyclopropyl ring into aromatic systems can lead to enhanced binding interactions due to its rigid structure and ability to occupy specific spatial orientations within a binding pocket. This has prompted investigations into 1-(3-bromo-4,5-dimethoxyphenyl)cyclopropylmethanol as a precursor for analogues targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that derivatives of this compound exhibit promising activity in preclinical models.

Advances in synthetic methodologies have further expanded the potential applications of 1-(3-bromo-4,5-dimethoxyphenyl)cyclopropylmethanol. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled rapid access to complex derivatives under mild conditions. These methods not only improve efficiency but also enhance scalability, making it feasible to produce larger quantities for biological testing. The ability to rapidly modify this scaffold allows medicinal chemists to explore structure-activity relationships (SAR) more effectively.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling studies have been instrumental in understanding how 1-(3-bromo-4,5-dimethoxyphenyl)cyclopropylmethanol interacts with biological targets at the atomic level. These simulations have guided the design of optimized derivatives by predicting binding modes and identifying key residues involved in recognition. Such insights are crucial for rational drug design and have accelerated the development pipeline for new therapeutics.

In conclusion, 1-(3-bromo-4,5-dimethoxyphenyl)cyclopropylmethanol (CAS No. 2228848-13-1) represents a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features—combining an aromatic ring with bromine and methoxy substituents alongside a cyclopropylmethanol group—make it an attractive scaffold for developing novel bioactive molecules. Ongoing research continues to uncover new applications for this compound, reinforcing its importance as a tool in modern drug discovery efforts.